Cas no 1251577-84-0 (N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylthiophene-3-carboxamide)

• Product Name: N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylthiophene-3-carboxamide
• CAS No: 1251577-84-0
• MF: C₁₆H₁₆N₂OS₂
• MW: 316.441040992737
• CID: 6022411
• PubChem ID: 49676592
• Update Time: 2025-05-27

N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylthiophene-3-carboxamide
• N-[(1-methylpyrrol-2-yl)methyl]-N-(thiophen-2-ylmethyl)thiophene-3-carboxamide
• N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]thiophene-3-carboxamide
• VU0524051-1
• N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)thiophene-3-carboxamide
• AKOS024522628
• F5854-2910
• 1251577-84-0

• Inchi： 1S/C16H16N2OS2/c1-17-7-2-4-14(17)10-18(11-15-5-3-8-21-15)16(19)13-6-9-20-12-13/h2-9,12H,10-11H2,1H3
• InChI Key： QJCTYUUBCPFAAT-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(N(CC1=CC=CN1C)CC1SC=CC=1)=O

Computed Properties

• Exact Mass: 316.07
• Monoisotopic Mass: 316.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.7A^2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylthiophene-3-carboxamide

Comprehensive Overview of N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylthiophene-3-carboxamide (CAS No. 1251577-84-0)

N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylthiophene-3-carboxamide, identified by its CAS No. 1251577-84-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, with its unique molecular structure combining pyrrole and thiophene moieties, exhibits potential applications in drug discovery and advanced material development. Its intricate design makes it a subject of interest for researchers exploring novel bioactive molecules and functional materials.

The compound's structure features a carboxamide linkage, which is pivotal in medicinal chemistry due to its ability to form hydrogen bonds with biological targets. The presence of both 1-methyl-1H-pyrrole and thiophene rings enhances its electronic properties, making it a candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and conductive polymers. Researchers are particularly intrigued by its potential role in designing small-molecule inhibitors for therapeutic targets, given its structural resemblance to known pharmacophores.

In recent years, the demand for heterocyclic compounds like N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylthiophene-3-carboxamide has surged, driven by advancements in precision medicine and green chemistry. The compound's modular synthesis allows for derivatization, enabling researchers to fine-tune its properties for specific applications. For instance, its thiophene component is often explored in photovoltaic materials, aligning with the global push for sustainable energy solutions.

From a synthetic perspective, the compound's CAS No. 1251577-84-0 serves as a critical identifier for procurement and regulatory compliance. Laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies frequently seek this compound to expand their libraries of bioactive molecules. Its compatibility with modern catalytic reactions and microwave-assisted synthesis techniques further enhances its appeal to synthetic chemists.

The growing interest in N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylthiophene-3-carboxamide is also reflected in its inclusion in computational chemistry studies. Molecular docking simulations and quantum mechanical calculations often utilize this compound to predict binding affinities and electronic behaviors. Such studies are crucial for accelerating drug discovery pipelines and reducing reliance on empirical trial-and-error approaches.

In summary, CAS No. 1251577-84-0 represents a versatile and promising compound at the intersection of medicinal chemistry and materials science. Its dual functionality as a potential therapeutic agent and electronic material underscores its value in contemporary research. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.